Cas no 131787-39-8 (2,5-Dimethyl-2,5-hexanediol dimethacrylate)

• Product Name: 2,5-Dimethyl-2,5-hexanediol dimethacrylate
• CAS No: 131787-39-8
• MF: C₁₆H₂₆O₄
• MW: 282.3752
• CID: 5083119
• PubChem ID: 18314293
• Update Time: 2025-05-26

2,5-Dimethyl-2,5-hexanediol dimethacrylate Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-2,5-hexanediol dimethacrylate
• 2,5-dimethyl-5-[(2-methylprop-2-enoyl)oxy]hexan-2-yl 2-methylprop-2-enoate
• 2,5-dimethylhexane-2,5-diyl bis(2-methylacrylate)
• G66602
• KCBQMPUZDSXZOQ-UHFFFAOYSA-N
• SCHEMBL1067047
• 131787-39-8
• 2,5-Dimethyl-2,5-hexanediol dimethacrylate

• Inchi： 1S/C16H26O4/c1-11(2)13(17)19-15(5,6)9-10-16(7,8)20-14(18)12(3)4/h1,3,9-10H2,2,4-8H3
• InChI Key： KCBQMPUZDSXZOQ-UHFFFAOYSA-N
• SMILES： O(C(C(=C([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])OC(C(=C([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 282.18310931g/mol
• Monoisotopic Mass: 282.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6

Additional information on 2,5-Dimethyl-2,5-hexanediol dimethacrylate

Professional Introduction to 2,5-Dimethyl-2,5-hexanediol dimethacrylate (CAS No. 131787-39-8)

2,5-Dimethyl-2,5-hexanediol dimethacrylate, with the chemical formula C₁₀H₁₈O₄ and CAS number 131787-39-8, is a specialized organic compound that has garnered significant attention in the field of advanced material science and pharmaceutical chemistry. This acrylate derivative is characterized by its unique molecular structure, featuring two methacrylate functional groups attached to a symmetrically substituted hexane backbone. The presence of the dimethyl groups at the 2 and 5 positions enhances its reactivity and stability, making it a valuable monomer in polymer synthesis and crosslinking applications.

The compound’s primary utility lies in its role as a crosslinking agent in polymer chemistry. 2,5-Dimethyl-2,5-hexanediol dimethacrylate is particularly effective in the production of thermosetting resins, coatings, and adhesives due to its ability to form stable and durable networks upon polymerization. The methacrylate groups undergo photopolymerization or thermal curing, resulting in materials with exceptional mechanical strength, thermal resistance, and chemical inertness. These properties make it an ideal candidate for high-performance applications in industries such as aerospace, automotive, and electronics.

In recent years, research has highlighted the potential of 2,5-Dimethyl-2,5-hexanediol dimethacrylate in biomedical applications. Its biocompatibility and ability to form hydrogels have opened new avenues for drug delivery systems and tissue engineering. Studies have demonstrated its efficacy in creating porous scaffolds that support cell proliferation and differentiation, making it a promising candidate for regenerative medicine. The compound’s ability to undergo controlled crosslinking allows for precise tuning of scaffold properties, such as porosity and degradation rate, which are critical for successful tissue integration.

One of the most intriguing aspects of 2,5-Dimethyl-2,5-hexanediol dimethacrylate is its versatility in functionalizing polymers with additional bioactive molecules. Researchers have leveraged its reactive sites to attach therapeutic agents or targeting ligands, enabling the development of smart drug delivery systems. For instance, recent studies have shown that incorporating this monomer into polymeric micelles can enhance the targeted delivery of anticancer drugs, improving treatment efficacy while minimizing side effects. The controlled release profiles achievable with dimethacrylate-based hydrogels offer a tailored approach to therapeutic intervention.

The industrial significance of CAS No. 131787-39-8 extends beyond its use as a monomer. Its derivatives have been explored in advanced material formulations aimed at sustainable development. For example, researchers are investigating its incorporation into biodegradable polymers to reduce environmental impact. The compound’s compatibility with renewable feedstocks aligns with global efforts to develop eco-friendly materials without compromising performance standards.

In the realm of nanotechnology, 2,5-Dimethyl-2,5-hexanediol dimethacrylate has been utilized to create functionalized nanoparticles for imaging and diagnostics. Its ability to form stable shells around nanocarriers enhances their circulation time in biological systems while maintaining payload integrity. This has opened up possibilities for non-invasive imaging techniques with improved resolution and sensitivity. Furthermore, the compound’s role in surface modification has enabled the development of anti-fouling coatings for medical devices and implants, reducing biofilm formation and improving device longevity.

The chemical stability of dimethacrylate-functionalized polymers under extreme conditions has also been a focus of recent research. Studies have demonstrated their resistance to UV degradation and thermal stress, making them suitable for outdoor applications such as high-performance coatings and durable adhesives. Additionally, their compatibility with other monomers allows for the creation of hybrid materials with tailored properties, such as self-healing capabilities or enhanced electrical conductivity.

The pharmaceutical industry has been particularly intrigued by the potential of CAS No 131787-39-8 as a precursor for novel therapeutic agents. Its structural motifs can be modified to develop compounds with specific biological activities. For example, researchers have explored its use in synthesizing protease inhibitors or anti-inflammatory molecules by leveraging its reactive sites for selective functionalization. The compound’s role in medicinal chemistry continues to evolve as new synthetic methodologies emerge.

From an economic perspective, 2，5-Dimethyl-2，5-hexanediol dimethacrylate represents a significant market opportunity due to its broad applicability across multiple industries。The growing demand for high-performance materials in electronics，aerospace，and biomedical sectors ensures sustained interest in this compound。As production techniques advance，the cost-effectiveness of synthesizing this monomer is expected to improve，further driving its adoption in industrial applications。

In conclusion, 131787-39-8 stands out as a versatile and innovative compound with far-reaching implications。Its unique properties make it indispensable in polymer science，biomedicine，and sustainable technology。As research progresses，we can anticipate even more groundbreaking applications emerging from this remarkable chemical entity。The future holds immense potential for further exploration and utilization of this compound，underscoring its importance in modern science。